molecular formula C11H18B2O5 B580916 2-Butoxy-5-methyl-1,3-phenylenediboronic acid CAS No. 1256354-95-6

2-Butoxy-5-methyl-1,3-phenylenediboronic acid

Cat. No. B580916
M. Wt: 251.88
InChI Key: VYGSXRMCYRFRHS-UHFFFAOYSA-N
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Description

2-Butoxy-5-methyl-1,3-phenylenediboronic acid is a chemical compound with the molecular formula C11H18B2O5 . It is a highly valuable building block in organic synthesis .


Molecular Structure Analysis

The molecular structure of 2-Butoxy-5-methyl-1,3-phenylenediboronic acid consists of a phenylene ring substituted with two boronic acid groups and one butoxy group . The InChI code for this compound is 1S/C11H18B2O5/c1-3-4-5-18-11-9 (12 (14)15)6-8 (2)7-10 (11)13 (16)17/h6-7,14-17H,3-5H2,1-2H3 .


Chemical Reactions Analysis

Boronic acids and their esters, such as 2-Butoxy-5-methyl-1,3-phenylenediboronic acid, are known to undergo protodeboronation . This reaction involves the removal of a boron atom from the molecule. In a study, a catalytic protodeboronation of pinacol boronic esters was reported, which allowed for a formal anti-Markovnikov alkene hydromethylation .


Physical And Chemical Properties Analysis

2-Butoxy-5-methyl-1,3-phenylenediboronic acid has a molecular weight of 251.88 . It is recommended to be stored at -20°C for stability .

Scientific Research Applications

Boronic acids and their derivatives are used in a wide range of scientific fields . Here are some general applications:

  • Organic Synthesis and Catalysis

    • Boronic acids are used in cross-coupling reactions, a powerful tool for creating carbon-carbon bonds, an essential process in organic synthesis .
    • They are also used as catalysts in various chemical reactions .
  • Supramolecular Chemistry

    • Boronic acids can form reversible covalent complexes with sugars, amines, and other compounds, which is useful in the construction of supramolecular structures .
  • Material Engineering

    • Boronic acids are used in the creation of polymers and optoelectronic materials .
  • Medicinal Chemistry

    • Boronic acids are used in the development of therapeutic agents. For example, bortezomib, a boronic acid derivative, is used in the treatment of multiple myeloma .
  • Analytical Chemistry

    • Due to their ability to form reversible covalent bonds with diols, boronic acids are used in the detection and quantification of glucose and other sugars .

properties

IUPAC Name

(3-borono-2-butoxy-5-methylphenyl)boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18B2O5/c1-3-4-5-18-11-9(12(14)15)6-8(2)7-10(11)13(16)17/h6-7,14-17H,3-5H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYGSXRMCYRFRHS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=CC(=CC(=C1OCCCC)B(O)O)C)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18B2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60681697
Record name (2-Butoxy-5-methyl-1,3-phenylene)diboronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60681697
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

251.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Butoxy-5-methyl-1,3-phenylenediboronic acid

CAS RN

1256354-95-6
Record name Boronic acid, B,B′-(2-butoxy-5-methyl-1,3-phenylene)bis-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1256354-95-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (2-Butoxy-5-methyl-1,3-phenylene)diboronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60681697
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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